Cas no 90532-02-8 (4-Bromo-3-methylthioanisole)

• Product Name: 4-Bromo-3-methylthioanisole
• CAS No: 90532-02-8
• MF: C₈H₉BrS
• MW: 217.126060247421
• MDL: MFCD09801036
• CID: 798422
• PubChem ID: 26370189
• Update Time: 2025-06-08

4-Bromo-3-methylthioanisole Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-3-methylphenyl)(methyl)sulfane
• 1-Bromo-2-methyl-4-(methylthio)benzene
• 1-bromo-2-methyl-4-methylsulfanylbenzene
• 4-Bromo-3-methylthioanisole
• Benzene,1-bromo-2-methyl-4-(methylthio)-
• (4-Bromo-3-methylphenyl)(methyl)sulphane
• AB91670
• AT14181
• SCHEMBL387936
• HAHBIJBMSCJNII-UHFFFAOYSA-N
• PS-7920
• DTXSID40650083
• FT-0707568
• AKOS015835269
• 1-bromo-2-methyl-4-(methylsulfanyl)benzene
• MFCD09801036
• CS-0159684
• 90532-02-8
• A860780
• 1-bromo-2-methyl-4-methylsulfanyl-benzene

• MDL： MFCD09801036
• Inchi： 1S/C8H9BrS/c1-6-5-7(10-2)3-4-8(6)9/h3-5H,1-2H3
• InChI Key： HAHBIJBMSCJNII-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C)SC

Computed Properties

• Exact Mass: 215.96100
• Monoisotopic Mass: 215.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 254.9°Cat760mmHg
• Flash Point: 108°C
• Refractive Index: 1.608
• PSA: 25.30000
• LogP: 3.47940

4-Bromo-3-methylthioanisole Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Bromo-3-methylthioanisole

4-Bromo-3-methylthioanisole (CAS No. 90532-02-8): A Comprehensive Overview

4-Bromo-3-methylthioanisole (CAS No. 90532-02-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique structure and properties, has found applications in various research and industrial settings. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of 4-Bromo-3-methylthioanisole.

Chemical Structure and Synthesis

4-Bromo-3-methylthioanisole is an aromatic compound with the molecular formula C₈H₉BrOS. The structure consists of a benzene ring substituted with a bromine atom at the 4-position, a methylthio group at the 3-position, and a methoxy group at the 1-position. The presence of these functional groups imparts unique reactivity and stability to the molecule.

The synthesis of 4-Bromo-3-methylthioanisole can be achieved through several routes. One common method involves the bromination of 3-methylthioanisole using bromine or N-bromosuccinimide (NBS) in an appropriate solvent such as acetic acid or carbon tetrachloride. Another approach involves the substitution of a suitable precursor, such as 4-bromoanisole, with methyl mercaptan in the presence of a base like sodium hydride or potassium tert-butoxide.

Physical and Chemical Properties

4-Bromo-3-methylthioanisole is a white to off-white solid with a melting point ranging from 65 to 67°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The reactivity of 4-Bromo-3-methylthioanisole is influenced by its functional groups. The bromine atom at the 4-position makes it an excellent substrate for various substitution reactions, including nucleophilic aromatic substitution (S_NA) and palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling. The methylthio group can also participate in oxidation reactions to form sulfoxides or sulfones, which are valuable intermediates in organic synthesis.

Potential Applications

4-Bromo-3-methylthioanisole has found applications in several areas due to its unique properties. In pharmaceutical research, it serves as an important intermediate in the synthesis of bioactive compounds and drug candidates. For example, recent studies have explored its use in the development of novel antifungal agents and anti-inflammatory drugs.

In materials science, 4-Bromo-3-methylthioanisole is used as a building block for the synthesis of functional polymers and advanced materials. Its reactivity with various monomers allows for the creation of polymers with tailored properties for applications in electronics, coatings, and adhesives.

In addition to its direct applications, 4-Bromo-3-methylthioanisole has been utilized as a model compound for studying reaction mechanisms and catalytic processes. Its well-defined structure and reactivity make it an ideal candidate for mechanistic studies in organic chemistry.

Current Research Trends

The ongoing research on 4-Bromo-3-methylthioanisole highlights its potential in diverse fields. Recent studies have focused on optimizing synthetic routes to improve yield and purity while reducing environmental impact. For instance, green chemistry approaches involving mild reaction conditions and eco-friendly solvents have been explored to make the synthesis more sustainable.

In the pharmaceutical sector, there is growing interest in using 4-Bromo-3-methylthioanisole-derived compounds for targeted drug delivery systems. These systems aim to enhance drug efficacy while minimizing side effects by delivering therapeutic agents directly to specific sites within the body.

In materials science, researchers are investigating the use of 4-Bromo-3-methylthioanisole-based polymers for developing stimuli-responsive materials that can change their properties in response to external stimuli such as temperature or pH changes. Such materials have potential applications in smart textiles, biomedical devices, and environmental sensors.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4-Bromo-3-methylthioanisole is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times. Additionally, it should be stored in a well-ventilated area away from incompatible substances.

In conclusion, 4-Bromo-3-methylthioanisole (CAS No. 90532-02-8) is a valuable compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique structure and reactivity make it an important intermediate for synthesizing bioactive compounds and functional materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in various scientific disciplines.